Cas no 28867-66-5 (2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)-)
28867-66-5 structure
Product Name:2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)-
CAS No:28867-66-5
MF:C12H17NO3
MW:223.268283605576
CID:1437797
Update Time:2024-08-15
2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)-
- 2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)- (9CI)
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- Inchi: 1S/C12H17NO3/c1-8-11(9(2)16-13-8)7-6-10-4-3-5-12(14)15-10/h10H,3-7H2,1-2H3/t10-/m1/s1
- InChI Key: AKGIUZULNRMACE-SNVBAGLBSA-N
- SMILES: C1(=O)O[C@@H](CCC2=C(C)ON=C2C)CCC1
Computed Properties
- Exact Mass: 223.12091
Experimental Properties
- Density: 1.111±0.06 g/cm3(Predicted)
- Boiling Point: 407.3±40.0 °C(Predicted)
- PSA: 52.33
- pka: -1.11±0.28(Predicted)
2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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